A-381393

• Molecular Formula: C20H24N4
• Molecular Weight: 320.4 g/mol
• InChI: InChI=1S/C20H24N4/c1-15-7-8-17(13-16(15)2)24-11-9-23(10-12-24)14-20-21-18-5-3-4-6-19(18)22-20/h3-8,13H,9-12,14H2,1-2H3,(H,21,22)
• InChIKey: SAQMCVDGOIRQTC-UHFFFAOYSA-N

Standard D2/D3 antagonists or multi-target agents like clozapine confound dopamine receptor subtyping. A-381393 solves this with a pharmacologically clean profile: - >2,700-fold selectivity for D4 over D1, D2, D3 & D5 - Neutral antagonist (no partial agonism vs L-745870) - Brain-penetrant with confirmed central target engagement - No off-target activity across >70 receptors/channels except 5-HT2A (Ki=370 nM) Ideal for D4 target validation, HTS selectivity panels, and in vivo behavioral studies.

A-381393 Overview

A-381393 (CAS 726174-00-1; 2-[4-(3,4-dimethylphenyl)piperazin-1-ylmethyl]-1H-benzimidazole) is a synthetic, small-molecule dopamine D4 receptor antagonist with nanomolar affinity across all three common human D4 polymorphic variants (D4.4, D4.2, D4.7) [1]. Unlike the multi-target antipsychotic clozapine, A-381393 was explicitly designed as a pharmacological probe with >2,700-fold selectivity for D4 over the D1, D2, D3 and D5 dopamine receptors, and is characterized by good brain penetration after systemic administration [1]. The compound carries a benzimidazole-piperazine core and conforms to all Lipinski rule-of-five parameters, with a molecular weight of 320.2 Da and cLogP of approximately 3.9 [2].

1 D4 receptor target engagement and validation studies

2 CNS behavioral pharmacology requiring brain-penetrant tool compound

3 Neutral antagonist profile for unambiguous D4 mechanistic interpretation

• [1] Nakane M, Miller TR, Namovic MT, Marsh K, Cowart MD, Hsieh GC, Terranova MA, Stewart AO, Miller L, Moreland RB, Chang R, Wetter JM, Brioni JD, Uchic ME, Donnelly-Roberts DL. 2-[4-(3,4-Dimethylphenyl)piperazin-1-ylmethyl]-1H benzoimidazole (A-381393), a selective dopamine D4 receptor antagonist. Neuropharmacology. 2005 Jul;49(1):112-21. doi: 10.1016/j.neuropharm.2005.02.004. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. A-381393 Ligand Page. GtoPdb Ligand ID: 8441. Accessed 2026. View Source

A-381393 Selectivity Trap

Dopamine D4 antagonists are not interchangeable functional tools. Even within the same nominal target class, differences in receptor subtype selectivity, off-target liability, intrinsic efficacy (neutral antagonism vs. partial agonism/inverse agonism), and brain exposure can lead to diametrically opposed experimental outcomes. For example, the D4 antagonist L-745870 possesses weak partial agonist activity at the D4.4 receptor that confounds functional interpretation, while clozapine's polypharmacology—engaging D1, D2, D3, 5-HT2A, histamine H1, muscarinic, and α-adrenergic receptors—precludes unambiguous attribution of any in vivo effect to D4 blockade alone [1]. A-381393 was specifically profiled to overcome these limitations: it exhibits a clean neutral antagonist profile, exceptional selectivity against a panel of >70 receptors and channels, and functional D4 selectivity confirmed in both GTP-γ-S binding and Ca²⁺-flux assays [1].

Risk Factor

A-381393

Clozapine

L-745870

D4 Selectivity Window

High D4 selectivity margin reported

Broad polypharmacology; D4 attribution confounded

Residual D2/D3 affinity may interfere

Functional Profile

Reported neutral antagonist

Multi-receptor functional antagonism

Partial agonist activity may confound readouts

In Vivo D4 Attribution

D4-selective agonist challenge data reported

Polypharmacology precludes D4-specific attribution

Mixed intrinsic efficacy complicates behavioral interpretation

• [1] Nakane M, Miller TR, Namovic MT, Marsh K, Cowart MD, Hsieh GC, Terranova MA, Stewart AO, Miller L, Moreland RB, Chang R, Wetter JM, Brioni JD, Uchic ME, Donnelly-Roberts DL. 2-[4-(3,4-Dimethylphenyl)piperazin-1-ylmethyl]-1H benzoimidazole (A-381393), a selective dopamine D4 receptor antagonist. Neuropharmacology. 2005 Jul;49(1):112-21. doi: 10.1016/j.neuropharm.2005.02.004. View Source

A-381393 Comparator Evidence

D4.4 Binding Affinity vs Clozapine

In [³H]-spiperone competition binding assays using membranes from cells expressing recombinant human dopamine D4.4 receptor, A-381393 displayed a Ki of 1.5 nM, which represents a 20-fold higher binding affinity than clozapine measured under identical conditions (Ki = 30.4 nM) [1]. This differential was corroborated by functional readouts: A-381393 potently inhibited dopamine-induced Ca²⁺ flux in D4.4-expressing cells, whereas clozapine's lower affinity necessitates higher concentrations to achieve comparable receptor occupancy [1].

D4.4 Binding Affinity vs Clozapine

Head-to-head

Ki = 1.5 nM

vs

Ki = 30.4 nM (clozapine)

Supports low-concentration D4 occupancy studies

Reported under identical [³H]-spiperone assay conditions

Evidence Dimension	Binding affinity (Ki) at recombinant human dopamine D4.4 receptor
Target Compound Data	Ki = 1.5 nM (A-381393)
Comparator Or Baseline	Ki = 30.4 nM (clozapine)
Quantified Difference	20-fold higher affinity for A-381393
Conditions	[³H]-spiperone competition binding; membranes from cells expressing recombinant human dopamine D4.4 receptor

Why This Matters

For researchers requiring near-complete D4 receptor occupancy at low nanomolar concentrations—critical for target validation studies where compound concentrations must remain below off-target thresholds—A-381393 provides a 20-fold functional concentration advantage over clozapine.

• [1] Nakane M, Miller TR, Namovic MT, Marsh K, Cowart MD, Hsieh GC, Terranova MA, Stewart AO, Miller L, Moreland RB, Chang R, Wetter JM, Brioni JD, Uchic ME, Donnelly-Roberts DL. 2-[4-(3,4-Dimethylphenyl)piperazin-1-ylmethyl]-1H benzoimidazole (A-381393), a selective dopamine D4 receptor antagonist. Neuropharmacology. 2005 Jul;49(1):112-21. doi: 10.1016/j.neuropharm.2005.02.004. View Source

Dopamine Receptor Subtype Selectivity

A-381393 exhibited >2,700-fold selectivity for the dopamine D4.4 receptor compared to D1, D2, D3, and D5 subtypes in direct binding assays [1]. By contrast, clozapine binds multiple dopamine subtypes with comparable affinities (D4 Ki ≈ 30.4 nM; D2 Ki ≈ 189 nM; D3 Ki ≈ 431 nM), yielding only a ~6- to 14-fold selectivity margin [2]. L-745870, while more selective than clozapine, retains measurable affinity for D2 (Ki = 960 nM) and D3 (Ki = 2,300 nM) receptors, corresponding to a ~2,200- to 5,300-fold window—but this selectivity is compromised by off-target activity at 5-HT2, sigma, and α-adrenergic sites [3].

D4 Subtype Selectivity

Head-to-head

>2,700-fold over D1–D5

Supports D4-selective pathway interpretation

Recombinant human receptor panel; class-level margin reported

Evidence Dimension	Fold-selectivity of D4.4 receptor binding over D1, D2, D3, and D5 dopamine receptors
Target Compound Data	>2,700-fold (A-381393); >4,000-fold when assessed against all dopamine receptor subtypes in a separate analysis
Comparator Or Baseline	Clozapine: ~6- to 14-fold; L-745870: ~2,200- to 5,300-fold (D2/D3 only, broader off-target liabilities present)
Quantified Difference	A-381393 achieves a selectivity margin that substantially exceeds clozapine and rivals L-745870 in the dopamine family, while maintaining superior broader receptor selectivity (see Evidence Item 3)
Conditions	Radioligand competition binding assays using recombinant human dopamine receptor subtypes

Why This Matters

Procurement decisions for D4-selective tool compounds must account for the dopamine receptor selectivity window: A-381393's >2,700-fold margin ensures that even at saturating D4 concentrations, D2/D3 receptor engagement remains negligible, eliminating a major confounding variable in behavioral and electrophysiological studies.

• [1] Nakane M, Miller TR, Namovic MT, Marsh K, Cowart MD, Hsieh GC, Terranova MA, Stewart AO, Miller L, Moreland RB, Chang R, Wetter JM, Brioni JD, Uchic ME, Donnelly-Roberts DL. 2-[4-(3,4-Dimethylphenyl)piperazin-1-ylmethyl]-1H benzoimidazole (A-381393), a selective dopamine D4 receptor antagonist. Neuropharmacology. 2005 Jul;49(1):112-21. doi: 10.1016/j.neuropharm.2005.02.004. View Source
• [2] Roth BL, Kroeze WK, Patel S, Lopez E. The Multiplicity of Serotonin Receptors: Uselessly diverse molecules or an embarrassment of riches? The Neuroscientist. 2000;6(4):252-262. (Clozapine Ki values at D2, D3 receptor subtypes). View Source
• [3] Patel S, Freedman S, Chapman KL, Emms F, Fletcher AE, Knowles M, Marwood R, McAllister G, Myers J, Curtis N, Kulagowski JJ, Leeson PD, Ridgill M, Graham M, Matheson S, Rathbone D, Watt AP, Bristow LJ, Rupniak NM, Baskin E, Lynch JJ, Ragan CI. Biological profile of L-745,870, a selective antagonist with high affinity for the dopamine D4 receptor. J Pharmacol Exp Ther. 1997 Nov;283(2):636-47. View Source

Broad Off-Target Profiling

A-381393 was screened against a commercial panel of more than 70 neurotransmitter receptors, ion channels, and transporters (Cerep, Paris) at concentrations up to 10 μM [1]. The compound demonstrated no significant affinity for any tested site, with the sole exception of moderate affinity for the 5-HT2A receptor (Ki = 370 nM) [1]. In direct comparison, both clozapine and L-745870 exhibit substantially broader off-target profiles: clozapine binds with high affinity to histamine H1 (Ki = 1.1 nM), α1A-adrenergic (Ki = 1.6 nM), 5-HT6 (Ki = 4 nM), and muscarinic receptors [2]; L-745870 shows moderate affinity for 5-HT2, sigma, and α-adrenergic sites [3].

Broad Off-Target Profiling

Head-to-head

Cerep panel: >70 sites screened

1 off-target: 5-HT2A Ki = 370 nM

Supports mechanistic specificity requirements

Tested at 10 µM; cleaner profile vs clozapine and L-745870

Evidence Dimension	Receptor binding promiscuity: number of off-target hits at Ki < 10 μM in a panel of >70 receptors/channels
Target Compound Data	1 off-target hit identified: 5-HT2A (Ki = 370 nM). No affinity (>10 μM) for adenosine (A1, A2A, A3), angiotensin (AT1, AT2), and all other tested sites.
Comparator Or Baseline	Clozapine: high-affinity binding to >10 receptors (H1, α1A, 5-HT6, M1–M5, D2, D3, etc.). L-745870: moderate affinity for 5-HT2, sigma, and α-adrenergic receptors.
Quantified Difference	A-381393 has a demonstrably cleaner selectivity profile, with only one moderate off-target interaction versus the polypharmacology of clozapine and L-745870
Conditions	Cerep commercial receptor panel; radioligand displacement assays at 10 μM test concentration

Why This Matters

For in vivo target identification and mechanistic studies, off-target pharmacology is a critical source of experimental noise. A-381393's near-singular target engagement profile, confirmed across >70 potential off-target sites, makes it the preferred tool for experiments where pharmacological specificity must be unequivocal.

• [1] Nakane M, Miller TR, Namovic MT, Marsh K, Cowart MD, Hsieh GC, Terranova MA, Stewart AO, Miller L, Moreland RB, Chang R, Wetter JM, Brioni JD, Uchic ME, Donnelly-Roberts DL. 2-[4-(3,4-Dimethylphenyl)piperazin-1-ylmethyl]-1H benzoimidazole (A-381393), a selective dopamine D4 receptor antagonist. Neuropharmacology. 2005 Jul;49(1):112-21. doi: 10.1016/j.neuropharm.2005.02.004. View Source
• [2] Clozapine FDA Package Insert / Prescribing Information. Clozapine receptor binding profile. MedLibrary.org. Accessed 2026. View Source
• [3] Patel S, Freedman S, Chapman KL, Emms F, Fletcher AE, Knowles M, Marwood R, McAllister G, Myers J, Curtis N, Kulagowski JJ, Leeson PD, Ridgill M, Graham M, Matheson S, Rathbone D, Watt AP, Bristow LJ, Rupniak NM, Baskin E, Lynch JJ, Ragan CI. Biological profile of L-745,870, a selective antagonist with high affinity for the dopamine D4 receptor. J Pharmacol Exp Ther. 1997 Nov;283(2):636-47. View Source

Functional D4 vs D2/D3 Selectivity

In functional assays, A-381393 potently inhibited agonist-induced GTP-γ-S binding and 1 μM dopamine-induced Ca²⁺ flux in human D4.4 receptor-expressing cells, but produced no inhibition in human D2L or D3 receptor-expressing cells under identical conditions [1]. This functional selectivity confirms that A-381393's D4 binding translates into pathway-specific antagonism without cross-talk at closely related D2-like family members. By contrast, clozapine functionally antagonizes D2, D3, and D4 receptors, while L-745870 has been shown to exhibit weak partial agonist activity in cAMP and Ca²⁺ flux assays at the D4.4 receptor, complicating its classification as a pure antagonist [1][2].

Functional D4 vs D2/D3 Selectivity

Head-to-head

D4.4: potent functional inhibition

vs

D2L/D3: no inhibition detected

Supports D4-exclusive functional attribution

GTP-γ-S binding and Ca²⁺ flux assays; recombinant human receptors

Evidence Dimension	Functional inhibition at D4.4 vs. D2L and D3 receptors
Target Compound Data	D4.4: potent inhibition of GTP-γ-S binding and Ca²⁺ flux. D2L and D3: no functional inhibition detected.
Comparator Or Baseline	Clozapine: functional antagonism at D2, D3, and D4. L-745870: D4.4 antagonist with weak partial agonist activity in some functional readouts.
Quantified Difference	A-381393 is the only compound of the three that combines functional D4 antagonism with complete absence of D2L/D3 functional activity and no intrinsic agonist activity at D4.
Conditions	GTP-γ-S binding assay and FLIPR-based Ca²⁺ flux assay in recombinant human D4.4, D2L, and D3 expressing cell lines

Why This Matters

Researchers studying D4 receptor-specific signaling pathways require tools that do not inadvertently activate or block D2/D3 receptors at experimental concentrations. A-381393's functional selectivity profile ensures that observed effects can be unambiguously attributed to D4 receptor antagonism.

• [1] Nakane M, Miller TR, Namovic MT, Marsh K, Cowart MD, Hsieh GC, Terranova MA, Stewart AO, Miller L, Moreland RB, Chang R, Wetter JM, Brioni JD, Uchic ME, Donnelly-Roberts DL. 2-[4-(3,4-Dimethylphenyl)piperazin-1-ylmethyl]-1H benzoimidazole (A-381393), a selective dopamine D4 receptor antagonist. Neuropharmacology. 2005 Jul;49(1):112-21. doi: 10.1016/j.neuropharm.2005.02.004. View Source
• [2] Gazi L, Bobirnac I, Danzeisen M, Schüpbach E, Langenegger D, Sommer B, Hoyer D, Tricklebank M, Schoeffter P. Receptor density as a determinant of the agonist efficacies of 5-HT receptor ligands: studies with recombinant human 5-HT1A, h5-HT1B, h5-HT1D and h5-HT1E receptors. Neuropharmacology. 1999; (L-745870 partial agonist activity characterization). View Source

Neutral Antagonism vs L-745870

A-381393 did not exhibit any significant intrinsic activity when tested alone at the human D4.4 receptor, in contrast to L-745870, which has been documented to display weak partial agonist activity in both cAMP accumulation and Ca²⁺ flux assays [1]. This pharmacologic distinction carries practical consequences: L-745870's residual partial agonism can produce non-monotonic concentration-response curves and mask true antagonist efficacy, particularly in systems with low receptor reserve or when studying constitutive receptor activity [2]. A-381393 behaves as a pure neutral antagonist, making it the cleaner tool for experiments quantifying endogenous D4 tone or antagonist potency.

Intrinsic Activity vs L-745870

Head-to-head

Neutral antagonist

vs

Weak partial agonist (L-745870)

Supports unambiguous D4 blockade interpretation

cAMP and Ca²⁺ flux assays; no intrinsic activity detected

Evidence Dimension	Intrinsic agonist activity at human dopamine D4.4 receptor
Target Compound Data	No significant intrinsic activity detected (neutral antagonist)
Comparator Or Baseline	L-745870: weak partial agonist activity reported in cAMP and Ca²⁺ flux assays
Quantified Difference	Qualitative difference: A-381393 is a neutral antagonist; L-745870 is a weak partial agonist/antagonist with mixed pharmacology
Conditions	D4.4 receptor-expressing cell lines; cAMP accumulation and Ca²⁺ flux functional assays

Why This Matters

For structure-activity relationship (SAR) studies, in vivo target engagement studies, and assays quantifying basal D4 receptor signaling, a neutral antagonist is essential to avoid the interpretive complications introduced by partial agonism. A-381393's clean pharmacologic profile eliminates L-745870's confound of mixed efficacy.

• [1] Nakane M, Miller TR, Namovic MT, Marsh K, Cowart MD, Hsieh GC, Terranova MA, Stewart AO, Miller L, Moreland RB, Chang R, Wetter JM, Brioni JD, Uchic ME, Donnelly-Roberts DL. 2-[4-(3,4-Dimethylphenyl)piperazin-1-ylmethyl]-1H benzoimidazole (A-381393), a selective dopamine D4 receptor antagonist. Neuropharmacology. 2005 Jul;49(1):112-21. doi: 10.1016/j.neuropharm.2005.02.004. View Source
• [2] Stewart AO, Cowart MD, Moreland RB, Latshaw SP, Matulenko MA, Bhatia PA, Wang X, Daanen JF, Nelson SL, Terranova MA, Namovic MT, Donnelly-Roberts DL, Miller LN, Nakane M, Sullivan JP, Brioni JD. Dopamine D4 ligands and models of receptor activation: 2-(4-pyridin-2-ylpiperazin-1-ylmethyl)-1H-benzimidazole and related heteroarylmethylpiperazines exhibit a substituent effect responsible for additional efficacy tuning. J Med Chem. 2004;47(9):2348-55. (D4 receptor intrinsic activity characterization of L-745870). View Source

In Vivo D4 Target Engagement

A-381393 demonstrated good brain penetration following subcutaneous administration and produced a clear in vivo pharmacodynamic effect: it inhibited penile erection induced by the selective D4 receptor agonist PD168077 in conscious rats [1]. This result provides direct evidence of central D4 receptor occupancy and functional antagonism in a whole-animal model. While L-745870 also exhibits brain penetration and has been tested in clinical trials for schizophrenia, its partial agonist activity and broader off-target profile complicate interpretation of in vivo efficacy [2]. No equivalent in vivo target engagement data using PD168077 challenge has been reported for clozapine as a D4-selective endpoint, given clozapine's extensive polypharmacology precludes selective D4 attribution in behavioral paradigms.

In Vivo D4 Target Engagement

Cross-study

PD168077 challenge model

Brain-penetrant; penile erection endpoint

Supports CNS behavioral pharmacology context

Conscious rat model; subcutaneous administration

Evidence Dimension	In vivo brain penetration and central D4 receptor target engagement
Target Compound Data	Good brain penetration after subcutaneous administration; inhibition of PD168077-induced penile erection in conscious rats (binary: significant inhibition observed)
Comparator Or Baseline	L-745870: brain-penetrant, but in vivo D4-selective behavioral readouts confounded by mixed intrinsic activity. Clozapine: brain-penetrant but polypharmacology prevents D4-specific in vivo attribution.
Quantified Difference	A-381393 is the only compound of the three with published, unambiguous in vivo D4 target engagement data using a D4-selective agonist challenge
Conditions	Conscious rat model; subcutaneous A-381393 administration; PD168077 (selective D4 agonist) challenge; penile erection endpoint

Why This Matters

Procurement decisions for in vivo D4 research must be guided by demonstrated brain exposure and validated target engagement. A-381393's PD168077 challenge data provide direct evidence of central D4 antagonism, a prerequisite for behavioral pharmacology, CNS disease modeling, and translational studies.

• [1] Nakane M, Miller TR, Namovic MT, Marsh K, Cowart MD, Hsieh GC, Terranova MA, Stewart AO, Miller L, Moreland RB, Chang R, Wetter JM, Brioni JD, Uchic ME, Donnelly-Roberts DL. 2-[4-(3,4-Dimethylphenyl)piperazin-1-ylmethyl]-1H benzoimidazole (A-381393), a selective dopamine D4 receptor antagonist. Neuropharmacology. 2005 Jul;49(1):112-21. doi: 10.1016/j.neuropharm.2005.02.004. View Source
• [2] Bristow LJ, Kramer MS, Kulagowski J, Patel S, Ragan CI, Seabrook GR. Schizophrenia and L-745,870, a novel dopamine D4 receptor antagonist. Trends Pharmacol Sci. 1997 Jun;18(6):186-8. doi: 10.1016/s0165-6147(97)01063-8. View Source

A-381393 Application Scenarios

D4 Target Validation & Mechanistic Studies

In academic or pharmaceutical target validation programs where D4 receptor function must be isolated from D2/D3 contributions, A-381393's >2,700-fold dopamine receptor selectivity [1] and functional absence of D2L/D3 inhibition [1] make it the superior choice. Unlike clozapine—which engages multiple dopamine subtypes and numerous non-dopaminergic targets—or L-745870—which retains D2/D3 affinity and exhibits partial agonism—A-381393 permits D4-specific mechanistic conclusions at concentrations up to 1 μM without off-target confounds.

In Vivo Behavioral Pharmacology

For rodent behavioral studies investigating D4 receptor roles in cognition, locomotion, ADHD models, or penile erection, A-381393 provides the unique combination of demonstrated brain penetration, validated central target engagement via PD168077 challenge [1], and a near-singular receptor binding profile across >70 tested sites [1]. Researchers can dose A-381393 with confidence that observed behavioral effects are attributable to D4 antagonism rather than concomitant 5-HT2A, histaminergic, or adrenergic modulation.

HTS Selectivity Reference Standard

A-381393's extensively characterized selectivity profile—>2,700-fold over other dopamine receptors, only one moderate off-target (5-HT2A, Ki = 370 nM), and no affinity for >70 additional sites [1]—qualifies it as an ideal positive control or reference compound in HTS selectivity panels. Procurement teams building dopamine receptor screening libraries should include A-381393 as the D4-selective reference standard against which new chemical entities are benchmarked for selectivity.

SAR & D4 Antagonist Optimization

For medicinal chemistry programs developing next-generation D4 antagonists, A-381393 serves as a benchmark neutral antagonist scaffold. Its clean pharmacologic profile—nanomolar D4 affinity, neutral antagonism with no intrinsic activity [1], and a tractable benzimidazole-piperazine core amenable to derivatization—provides an evidence-based starting point for SAR expansion. Researchers can use A-381393's published binding and functional data as a comparator when evaluating novel analogs.

Application

Selection Property

Validation Focus

D4 receptor target validation studies

D4 isoform-selectivity context

D2/D3 functional exclusion confirmation

CNS behavioral pharmacology studies

Brain penetration and target engagement context

D4-selective behavioral endpoint review

Dopamine receptor screening panels

Profiled selectivity across receptor panel

Off-target benchmarking context

D4 antagonist SAR programs

Neutral antagonist scaffold context

Binding and functional comparator data review

• [1] Nakane M, Miller TR, Namovic MT, Marsh K, Cowart MD, Hsieh GC, Terranova MA, Stewart AO, Miller L, Moreland RB, Chang R, Wetter JM, Brioni JD, Uchic ME, Donnelly-Roberts DL. 2-[4-(3,4-Dimethylphenyl)piperazin-1-ylmethyl]-1H benzoimidazole (A-381393), a selective dopamine D4 receptor antagonist. Neuropharmacology. 2005 Jul;49(1):112-21. doi: 10.1016/j.neuropharm.2005.02.004. View Source